Cas no 3349-36-8 (Stannane,dibutoxydibutyl-)

• Product Name: Stannane,dibutoxydibutyl-
• CAS No: 3349-36-8
• MF: C₁₆H₃₆O₂Sn
• MW: 379.165844917297
• MDL: MFCD00191996
• CID: 315070
• PubChem ID: 16683936
• Update Time: 2025-10-21

Stannane,dibutoxydibutyl- Chemical and Physical Properties

Names and Identifiers

• Stannane,dibutoxydibutyl-
• DI-N-BUTYLDI-N-BUTOXYTIN
• Dibutyltindibutylate
• dibutoxydibutyl-stannan
• dibutoxydibutyl-Stannane
• DIBUTOXYDIBUTYLTIN
• dibutyl tin (2+),dibutylate
• dibutylbutoxytin
• dibutyldibutoxytin
• dibutyltin dibutoxide
• Dibutyl-zinn(2+),Dibutylat
• di-n-butoxydi-n-butylstannane
• di-n-butyltin-di-n-butyloxide
• Einecs 222-103-1
• Stannane,dibutoxydibutyl
• DTXSID9062986
• MFCD00191996
• AKOS025293657
• Dibutoxydibutylstannane
• 3349-36-8
• Dibutoxy(dibutyl)stannane
• NS00047811
• EC 222-103-1
• EN300-704023
• Stannane, dibutoxydibutyl-
• starbld0016590
• DI-n-BUTYLDI-n-BUTOXYTIN, 95%
• Stannane, dibutoxydibutyl
• DTXCID9038688
• FASCAT 4214 Catalyst

• MDL： MFCD00191996
• Inchi： 1S/2C4H9O.2C4H9.Sn/c2*1-2-3-4-5;2*1-3-4-2;/h2*2-4H2,1H3;2*1,3-4H2,2H3;/q2*-1;;;+2
• InChI Key： RGCPMRIOBZXXBR-UHFFFAOYSA-N
• SMILES： [Sn](CCCC)(CCCC)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 380.17400
• Monoisotopic Mass: 380.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.11 g/mL at 25 °C(lit.)
• Boiling Point: 136-138 °C0.05 mm Hg(lit.)
• Flash Point: 105 °F
• Refractive Index: n20/D 1.474(lit.)
• PSA: 18.46000
• LogP: 5.66220

Stannane,dibutoxydibutyl- Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organo-post-transition metal compounds Organotin compounds

Additional information on Stannane,dibutoxydibutyl-

Comprehensive Analysis of Stannane, dibutoxydibutyl- (CAS No. 3349-36-8): Properties, Applications, and Industry Trends

Stannane, dibutoxydibutyl- (CAS 3349-36-8), a specialized organotin compound, has garnered significant attention in industrial and research sectors due to its unique chemical properties and versatile applications. This compound, classified under the broader category of organotin derivatives, is characterized by its molecular structure featuring butoxy and butyl groups bonded to a central tin atom. Its thermal stability and catalytic activity make it a valuable component in advanced material synthesis and specialty chemical formulations.

In recent years, the demand for high-performance additives like dibutoxydibutyl stannane has surged, driven by trends in sustainable manufacturing and green chemistry. Researchers frequently explore its role as a crosslinking agent in polymer systems or as a stabilizer in silicone-based products. The compound's low toxicity profile compared to traditional tin-based alternatives aligns with the industry's shift toward eco-friendly materials, a topic dominating search queries such as "non-toxic organotin compounds" and "sustainable catalysts for polymers."

The synthesis of CAS 3349-36-8 typically involves the reaction of tin chlorides with butanol derivatives under controlled conditions, yielding a product with consistent purity (>95%). Analytical techniques like GC-MS and NMR spectroscopy confirm its molecular structure, while thermogravimetric analysis (TGA) reveals its decomposition threshold at approximately 220°C—a critical parameter for high-temperature applications. These technical details address common search intent around "organotin compound characterization methods."

Industrial applications of dibutoxydibutyl stannane span multiple sectors. In adhesive formulations, it enhances cure rates without compromising flexibility, answering frequent queries about "fast-curing adhesives with improved elasticity." The coatings industry utilizes its moisture-scavenging properties to prevent defects in polyurethane systems, a solution often sought under search terms like "humidity-resistant coating additives." Emerging studies also investigate its potential in energy storage materials, correlating with trending searches on "tin-based battery components."

From a regulatory perspective, 3349-36-8 complies with major chemical inventories including REACH and TSCA, though users should consult regional guidelines for specific handling protocols. This addresses frequent regulatory questions while emphasizing compliance—a key concern in chemical procurement discussions. Storage recommendations (dry, inert atmosphere below 30°C) and compatible materials (stainless steel, PTFE) provide practical answers to "organotin compound storage best practices."

Market analysts note growing interest in CAS 3349-36-8 from Asia-Pacific manufacturers, particularly for electronic encapsulants and automotive sealants. This aligns with search trends highlighting "regional organotin demand" and "material solutions for electric vehicles." Technical whitepapers increasingly reference its synergistic effects with silane coupling agents, a niche topic gaining traction in composite material forums.

Ongoing research explores novel derivatives of dibutoxydibutyl stannane with enhanced hydrolytic stability, responding to industry needs for water-resistant additives. Such developments cater to search queries like "hydrolysis-resistant tin catalysts" while positioning the compound as a future-proof solution. Collaborative studies between academia and industry aim to optimize its atom economy during synthesis—a principle central to green chemistry initiatives frequently searched by sustainability professionals.

For quality assurance, suppliers typically provide certificates of analysis (CoA) detailing parameters like tin content (38-42%) and residual solvents (<0.5%). These specifications answer precision-driven queries such as "organotin purity standards" and help users select grade-appropriate material for pharmaceutical intermediates or optical coatings—two emerging application areas generating substantial search volume.

In conclusion, Stannane, dibutoxydibutyl- (CAS 3349-36-8) represents a technologically relevant compound whose utility continues to expand across innovative domains. Its balance of performance characteristics and regulatory acceptability makes it a strategic choice for formulators addressing contemporary challenges in material science. As research uncovers new functionalities, this organotin derivative is poised to remain at the forefront of specialty chemical discussions, reflected in evolving search patterns and industry publications.